Cas no 2418-45-3 (Ergosterol Acetate)

• Product Name: Ergosterol Acetate
• CAS No: 2418-45-3
• MF: C₃₀H₄₆O₂
• MW: 438.685049533844
• CID: 280511
• PubChem ID: 6436903
• Update Time: 2025-04-19

Ergosterol Acetate Chemical and Physical Properties

Names and Identifiers

• Ergosta-5,7,22-trien-3b-ol, 3-acetate, (3b,22E)-
• Ergosta-5,7,22-Trien-3-Beta-yl Acetate
• ERGOSTEROL ACETATE
• acetic acid ergosteryl ester
• ergosterol 3-acetate
• Ergosteryl acetate
• Essigsaeure-ergosterylester
• [(3S,9S,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• NS00048003
• EINECS 219-335-0
• Ergosterol, acetate
• Ergosta-5,7,22-trien-3.beta.-yl acetate
• Ergosta-5,7,22-trien-3beta-ol Acetate
• SCHEMBL1640062
• (22E)-5,7,22-ergostatriene-3beta-yl Acetate
• (3beta,22E)-Ergosta-5,7,22-trien-3beta-ol 3-Acetate
• [(3S, 9S, 10R, 13R, 14R, 17R)-17-[(E, 2R, 5R)-5, 6-dimethylhept-3-en-2-yl]-10, 13-dimethyl-2, 3, 4, 9, 11, 12, 14, 15, 16, 17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• J-015387
• Ergosterin acetate
• DTXSID701315706
• (3.beta.,22E)-Ergosta-5,7,22-trien-3-yl acetate
• Ergosta-5,7,22-trien-3.beta.-ol, acetate
• Ergosteryl 3.beta.-acetate
• 2418-45-3
• AKOS040763808
• CS-0786260
• TS-10195
• HY-W739754
• Ergosterol Acetate

• Inchi： 1S/C30H46O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-11,19-21,24,26-28H,12-18H2,1-7H3/b9-8+/t20-,21+,24-,26+,27-,28-,29-,30+/m0/s1
• InChI Key： NGEVNHYPVVOXPB-RZZBNZQCSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(=CC=C3[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]23)C1

Computed Properties

• Exact Mass: 438.35000
• Monoisotopic Mass: 438.349781
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 8

Experimental Properties

• Density: 1
• Melting Point: >151°C (dec.)
• Boiling Point: 525.4°Cat760mmHg
• Flash Point: 268.9°C
• Refractive Index: 1.531
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 26.30000
• LogP: 7.90160
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Ergosterol Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters